Cas no 1461689-31-5 ((3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile)

• Product Name: (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile
• CAS No: 1461689-31-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5101042
• PubChem ID: 75480897
• Update Time: 2026-03-03

(3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile
• 1H-Pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile, hexahydro-, (3R,8aR)-

• Inchi： 1S/C8H12N2O/c9-4-8-5-10-3-1-2-7(10)6-11-8/h7-8H,1-3,5-6H2/t7-,8+/m1/s1
• InChI Key： QTSMFXRROVYNJQ-SFYZADRCSA-N
• SMILES： O1[C@@H](C#N)CN2CCC[C@]2([H])C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile

Compound CAS No. 1461689-31-5: (3R,8aR)-Hexahydro-1H-Pyrrolo[2,1-c][1,4]oxazine-3-Carbonitrile

The compound with CAS No. 1461689-31-5, commonly referred to as (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, featuring a fused pyrrolo[2,1-c][1,4]oxazine ring system with a nitrile functional group at the 3-position. The stereochemistry of the compound is defined by its (3R,8aR) configuration, which plays a critical role in its chemical and biological properties.

Recent studies have highlighted the potential of (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile as a versatile building block in medicinal chemistry. Its unique bicyclic framework makes it an attractive candidate for drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles. Researchers have explored its application in the synthesis of GABA receptor modulators, where its rigid structure contributes to enhanced binding affinity and selectivity.

The synthesis of this compound involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methodologies. Key steps include the construction of the pyrrolo[2,1-c][1,4]oxazine ring system through intramolecular cyclization reactions and the introduction of the nitrile group via nucleophilic substitution or cyanation reactions. The stereochemical outcome of these reactions is carefully controlled to ensure the formation of the desired (3R,8aR) isomer.

From a biological standpoint, (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile has been investigated for its potential as a neuroprotective agent. Preclinical studies have demonstrated its ability to modulate oxidative stress pathways and reduce inflammation in neuronal cells. These findings suggest that the compound could serve as a lead molecule for the development of therapies targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has also been studied for its role in chemical biology. Researchers have utilized it as a probe to investigate the dynamics of protein-ligand interactions in complex biological systems. Its rigid structure and functional diversity make it an ideal tool for studying molecular recognition processes at the atomic level.

Looking ahead, ongoing research into (3R,8aR)-hexahydro-1H-pyrrolo[2,1-c][1,4]oxazine-3-carbonitrile is expected to uncover new insights into its chemical reactivity and biological activity. Advances in computational chemistry are enabling researchers to predict its binding modes with high accuracy, while emerging synthetic techniques are paving the way for more efficient large-scale production.

In conclusion, CAS No. 1461689-31-5 represents a promising compound with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable asset in both academic research and industrial drug development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing modern medicine and materials science.